Cas no 1369346-51-9 (3-(oxolan-3-yl)piperidine)

• Product Name: 3-(oxolan-3-yl)piperidine
• CAS No: 1369346-51-9
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 5218266
• PubChem ID: 71756858
• Update Time: 2026-03-06

3-(oxolan-3-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 3-(tetrahydro-3-furanyl)-
• 3-(oxolan-3-yl)piperidine

• Inchi： 1S/C9H17NO/c1-2-8(6-10-4-1)9-3-5-11-7-9/h8-10H,1-7H2
• InChI Key： HAAZITJLWXQIIU-UHFFFAOYSA-N
• SMILES： N1CCCC(C2CCOC2)C1

Additional information on 3-(oxolan-3-yl)piperidine

Comprehensive Guide to 3-(oxolan-3-yl)piperidine (CAS No. 1369346-51-9): Properties, Applications, and Industry Insights

3-(oxolan-3-yl)piperidine (CAS No. 1369346-51-9) is a heterocyclic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. This piperidine derivative combines a saturated six-membered nitrogen-containing ring (piperidine) with a tetrahydrofuran (oxolane) moiety, offering versatile reactivity for drug discovery. The compound's molecular formula C9H17NO and molecular weight 155.24 g/mol make it a valuable intermediate for synthesizing bioactive molecules targeting neurological and metabolic disorders.

Recent studies highlight the growing demand for 3-(oxolan-3-yl)piperidine in small molecule drug development, particularly for GPCR-targeted therapies. Its sp3-rich scaffold aligns with current medicinal chemistry trends favoring three-dimensional structures over flat aromatic systems. Researchers are exploring its potential as a chiral building block for asymmetric synthesis, with the oxolane-piperidine hybrid structure showing improved pharmacokinetic properties compared to simpler analogs.

The compound's synthetic versatility answers frequent search queries like "how to modify piperidine rings" or "tetrahydrofuran derivatives in drug design." Its dual heterocycle system enables diverse functionalization at three positions: the piperidine nitrogen, oxolane oxygen, and ring junction carbon. This multi-point modification capability makes it valuable for creating structure-activity relationship (SAR) libraries, a hot topic in AI-assisted drug discovery platforms.

From a green chemistry perspective, 1369346-51-9 presents opportunities for sustainable synthesis routes. Recent patent analyses reveal innovative catalytic hydrogenation methods to produce this compound with reduced environmental impact. These advancements address growing industry concerns about "eco-friendly heterocycle synthesis" - a trending search phrase among synthetic chemists.

Analytical characterization of 3-(oxolan-3-yl)piperidine typically involves HPLC purity testing (90-99% purity grades available) and chiral separation when working with enantiopure forms. The compound's logP value ~1.2 and water solubility >50 mg/mL make it suitable for biological screening assays, explaining its popularity in high-throughput screening workflows.

Emerging applications include its use as a ligand in transition metal catalysis and as a precursor for ionic liquids. The oxolane oxygen provides chelation sites, while the piperidine nitrogen can coordinate to metals - properties being explored in homogeneous catalysis research. These developments respond to frequent searches about "nitrogen-oxygen heterocycles in catalysis."

Safety data indicates 3-(oxolan-3-yl)piperidine requires standard organic compound handling precautions. Proper personal protective equipment (PPE) including gloves and goggles is recommended during manipulation. Storage under inert atmosphere at 2-8°C ensures long-term stability, addressing common queries about "heterocycle storage conditions."

The global market for such advanced pharmaceutical intermediates is projected to grow at 6.8% CAGR (2023-2030), driven by demand for CNS-active compounds and proteolysis targeting chimeras (PROTACs). This aligns with search trends for "piperidine derivatives in neuroscience" and "heterocycles in targeted protein degradation."

Future research directions may explore the compound's potential in bioconjugation chemistry and polymeric materials science. The presence of both hydrogen bond donor (piperidine NH) and hydrogen bond acceptor (oxolane O) sites makes it interesting for supramolecular chemistry applications - a niche but growing field frequently searched alongside "molecular recognition" terms.